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Compound of Interest

Compound Name:
N-Boc-1-pivaloyl-D-erythro-

sphingosine

Cat. No.: B15548772 Get Quote

Essential Safety and Handling Guide for N-Boc-
1-pivaloyl-D-erythro-sphingosine
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling N-Boc-1-pivaloyl-D-erythro-sphingosine. The

following procedures and recommendations are based on established best practices for

handling similar chemical compounds, in the absence of a specific Safety Data Sheet (SDS) for

this exact molecule.

Personal Protective Equipment (PPE)
Recommendations
Proper selection and use of Personal Protective Equipment (PPE) are paramount to ensure

personal safety when handling N-Boc-1-pivaloyl-D-erythro-sphingosine. The following table

summarizes the recommended PPE for various laboratory operations.
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Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing and

Solids Handling

Safety glasses

with side shields

or goggles

Nitrile or latex

gloves
Laboratory coat

Recommended if

not handled in a

fume hood

Solution

Preparation and

Transfers

Safety glasses

with side shields

or goggles

Nitrile or latex

gloves
Laboratory coat

Not generally

required if

handled in a

fume hood

Large-Scale

Operations (>1g)

Chemical safety

goggles and/or

face shield

Nitrile or latex

gloves
Laboratory coat

Recommended,

especially if there

is a risk of

aerosolization

Cleaning and

Decontamination

Chemical safety

goggles

Nitrile or latex

gloves
Laboratory coat

Not generally

required

Experimental Protocols: Donning and Doffing PPE
Donning (Putting On) PPE:

Hand Hygiene: Start by washing your hands thoroughly with soap and water.

Gown/Lab Coat: Put on a clean laboratory coat, ensuring it is fully buttoned.

Respiratory Protection (if required): If the procedure requires respiratory protection, put on

your respirator now. Ensure it fits correctly and you have performed a seal check.

Eye Protection: Put on safety glasses, goggles, or a face shield.

Gloves: Put on your gloves last. Ensure the cuffs of the gloves go over the cuffs of your lab

coat sleeves.

Doffing (Taking Off) PPE:
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Gloves: Remove gloves first. Peel one glove off by grasping the cuff and pulling it inside out.

With your ungloved hand, slide your fingers under the cuff of the remaining glove and peel it

off, inside out, over the first glove.

Gown/Lab Coat: Unbutton your lab coat. Peel it off your shoulders, turning the sleeves inside

out as you remove it. Fold the contaminated side inward and dispose of it in the appropriate

waste container.

Hand Hygiene: Wash your hands.

Eye Protection: Remove eye protection by handling the earpieces or strap.

Respiratory Protection (if required): Remove your respirator.

Final Hand Hygiene: Wash your hands thoroughly with soap and water.

Disposal Plan for Contaminated PPE
All disposable PPE used when handling N-Boc-1-pivaloyl-D-erythro-sphingosine should be

considered chemically contaminated waste.

PPE Item Disposal Procedure

Gloves
Dispose of in a designated chemical waste

container immediately after removal.

Disposable Lab Coat Place in a designated chemical waste bag.

Reusable Lab Coat

If contaminated, place in a designated, labeled

laundry bag for professional cleaning. Do not

take it home.

Safety Glasses/Goggles Clean and decontaminate before reuse.

Logical Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment when handling N-Boc-1-pivaloyl-D-erythro-
sphingosine.
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Caption: PPE selection workflow for handling N-Boc-1-pivaloyl-D-erythro-sphingosine.

To cite this document: BenchChem. [Personal protective equipment for handling N-Boc-1-
pivaloyl-D-erythro-sphingosine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15548772#personal-protective-equipment-for-
handling-n-boc-1-pivaloyl-d-erythro-sphingosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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